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Compound of Interest

Compound Name: 4,7-Dimethyl-1,10-phenanthroline

Cat. No.: B1295015

CAS Number: 3248-05-3

This technical guide provides an in-depth overview of 4,7-Dimethyl-1,10-phenanthroline, a
versatile heterocyclic organic compound widely utilized in chemical research and development.
This document is intended for researchers, scientists, and drug development professionals,
offering comprehensive data on its properties, experimental protocols for its application, and
insights into its biological significance.

Core Properties and Specifications

4,7-Dimethyl-1,10-phenanthroline, a derivative of 1,10-phenanthroline, is a crystalline solid at
room temperature. Its chemical structure features a planar tricyclic system with two nitrogen
atoms strategically positioned for the chelation of metal ions.

Physicochemical Properties

The key physicochemical properties of 4,7-Dimethyl-1,10-phenanthroline are summarized in
the table below, providing a ready reference for experimental design and execution.
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Property Value Reference
CAS Number 3248-05-3 [11[2][3][4]
Molecular Formula Ci14H12N2 [11[2][3]
Molecular Weight 208.26 g/mol [11[3]

White to off-white or pale
Appearance _ [3]
brown crystalline powder

Melting Point 193-195 °C [1][3]

Soluble in benzene and
Solubility alcohol; slightly soluble in [11[3]

water.

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 4,7-Dimethyl-1,10-
phenanthroline. The following table outlines its key spectral features.

Spectral Data Key Features

Provides information on the proton environment
1H NMR ,
in the molecule.

Shows characteristic absorption bands for the

Infrared (IR
(IR) aromatic rings and C-H bonds.

Exhibits absorption maxima in the ultraviolet
UV-Vis region, which can be influenced by solvent and

metal complexation.

Experimental Protocols

This section details methodologies for the synthesis, purification, and a key application of 4,7-
Dimethyl-1,10-phenanthroline in quantitative analysis.

Synthesis of 4,7-Dimethyl-1,10-phenanthroline
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The synthesis of 4,7-Dimethyl-1,10-phenanthroline can be achieved through a modified
Skraup synthesis. While a detailed, step-by-step protocol for this specific compound is not
readily available in the provided search results, a general procedure can be outlined based on
the synthesis of similar phenanthroline derivatives. This typically involves the reaction of an
appropriate arylamine with a glycerol derivative in the presence of an oxidizing agent and a
dehydrating agent like sulfuric acid.

A more modern approach for synthesizing substituted phenanthrolines involves a one-step
reaction of o-diaminobenzene with a suitable ketone or diketone in the presence of a mixed
dehydrating agent, such as a mixture of hydrochloric acid and an organic acid. This method is
reported to be milder and produce high-purity products.

Purification

Purification of the synthesized 4,7-Dimethyl-1,10-phenanthroline is typically achieved through
recrystallization. A suitable solvent system, such as ethanol or a mixture of ethanol and water,
can be employed to obtain high-purity crystals. The purity of the compound can be assessed by
its melting point and spectroscopic techniques.

Spectrophotometric Determination of Iron

4,7-Dimethyl-1,10-phenanthroline is an excellent chelating agent for the spectrophotometric
determination of iron(ll) ions. The formation of a stable, colored complex allows for sensitive
and accurate quantification. The following is a general protocol:

e Preparation of Standard Solutions: A series of standard iron(ll) solutions of known
concentrations are prepared.

¢ Reduction of Iron(lll): If the sample contains iron(lll), a reducing agent such as
hydroxylamine hydrochloride is added to convert it to iron(ll).

o Complex Formation: A solution of 4,7-Dimethyl-1,10-phenanthroline is added to the iron(ll)
solutions. The pH is adjusted to an optimal range (typically between 3 and 9) using a buffer
solution to ensure complete complex formation.

» Spectrophotometric Measurement: The absorbance of the resulting colored complex is
measured at its wavelength of maximum absorbance (Amax) using a spectrophotometer.
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o Calibration Curve: A calibration curve is constructed by plotting the absorbance values of the
standard solutions against their corresponding concentrations.

o Determination of Unknown Concentration: The absorbance of the unknown sample is
measured, and its iron concentration is determined from the calibration curve.

Applications in Research and Drug Development

4,7-Dimethyl-1,10-phenanthroline and its metal complexes have garnered significant interest
in various research fields, particularly in the development of novel therapeutic agents.

Anticancer Properties of a Vanadium Complex
(METVAN)

A notable application of 4,7-Dimethyl-1,10-phenanthroline is as a ligand in the organometallic
compound Bis(4,7-dimethyl-1,10 phenanthroline) sulfatooxovanadium(lV), known as METVAN.
This complex has demonstrated promising antileukemic activity.[5][6]

The mechanism of action of METVAN involves the induction of apoptosis (programmed cell
death) in cancer cells.[5][6] Key events in this process include:

e Inhibition of Matrix Metalloproteinases (MMPs): METVAN has been shown to inhibit the
activity of MMPs, enzymes that play a crucial role in cancer cell invasion and metastasis.[5]

[6]

¢ Induction of Apoptosis: The complex triggers the apoptotic cascade in leukemic cells, leading
to their elimination.[5][6]

Visualizations

To further elucidate the experimental workflows and biological pathways discussed, the
following diagrams are provided in the DOT language.
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Spectrophotometric Analysis of Iron
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Caption: Experimental workflow for the synthesis and application of 4,7-Dimethyl-1,10-
phenanthroline.

7/
/
/
/. i) ey
// inhibition
/

L4

Matrix Metalloproteinases
(MMP-2, MMP-9)
Cancer Cell Inv_a5|on Leukemic Cell Death
& Metastasis

Click to download full resolution via product page

Caption: Proposed signaling pathway for the antileukemic activity of METVAN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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